Cas no 27412-71-1 (3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl-
• CAS No: 27412-71-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD00956881
• CID: 1431860
• PubChem ID: 594763
• Update Time: 2025-05-26

3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl-
• 5-phenyl-1,2-dihydropyrazol-3-one
• 3-Hydroxy-5-phenyl-1H-pyrazole
• BBL038005
• HMS2504C22
• E78484
• DB-070941
• MLS000067527
• Cambridge id 5102333
• 5-Phenyl-2H-pyrazol-3-ol
• FS-1818
• STK347889
• 5-Phenyl-2,3-dihydro-1H-pyrazol-3-one
• 5-phenyl-1H-pyrazol-3-ol
• 5203-91-8
• AKOS004114959
• 5-phenyl-1H-pyrazol-3(2H)-one
• 1,2-DIHYDRO-5-PHENYLPYRAZOL-3-ONE
• NS00045099
• SCHEMBL643623
• DTXSID60344154
• 5-phenyl-1,2-dihydro-3H-pyrazol-3-one
• SMR000124997
• 3-Phenyl-1H-pyrazol-5-ol #
• 145091-91-4
• CS-0156442
• Enamine_001998
• 5-Phenyl-1,2-dihydro-3H-pyrazol-3-one, AldrichCPR
• HMS1370K07
• A913288
• CBA41271
• AKOS000297060
• W17162
• 3-phenylpyrazol-5(1h)-one
• AE-842/00015039
• AKOS000313072
• CS-0166888
• 5-Phenyl-1,2-dihydro-pyrazol-3-one
• 27412-71-1
• CHEMBL1381030
• MFCD00462157
• STK034114
• 3-Phenyl-5-pyrazolon
• HMS1399K18
• MFCD00956881
• Pyrazol-5-ol, 3-phenyl-
• 3-Phenyl-1H-pyrazol-5-ol
• ChemDiv2_000579

• MDL： MFCD00956881
• Inchi： 1S/C9H8N2O/c12-9-6-8(10-11-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,12)
• InChI Key： YLHCQNBWOZXHIR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)NN1

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 20/22
• Safety Instruction： 36/37
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl-

Comprehensive Overview of 3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl- (CAS No. 27412-71-1): Properties, Applications, and Industry Insights

3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl- (CAS No. 27412-71-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolone family, a class of molecules known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "pyrazolone derivatives synthesis", "CAS 27412-71-1 applications", and "1,2-dihydro-5-phenyl-3H-pyrazol-3-one uses", reflecting the growing interest in this compound.

The molecular structure of 3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl- features a five-membered ring with nitrogen atoms at positions 1 and 2, along with a phenyl group at position 5. This configuration contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies have explored its potential in developing anti-inflammatory agents and antioxidant compounds, aligning with the current focus on sustainable drug discovery and green chemistry.

In the pharmaceutical industry, CAS No. 27412-71-1 has been investigated for its role in creating novel heterocyclic pharmaceuticals. The compound's ability to form hydrogen bonds and participate in π-π stacking interactions makes it particularly useful in drug design. Many researchers are searching for information on "pyrazolone-based drug development" and "27412-71-1 biological activity", indicating its relevance in modern medicinal chemistry.

From an industrial perspective, 1,2-dihydro-5-phenyl-3H-pyrazol-3-one serves as a key building block in the synthesis of various specialty chemicals. Its applications extend to the development of dyes, pigments, and functional materials, addressing the increasing demand for high-performance chemicals in multiple sectors. The compound's thermal stability and solubility properties make it suitable for diverse formulation requirements.

Recent advancements in computational chemistry have enabled better understanding of 3H-Pyrazol-3-one derivatives at the molecular level. This aligns with current trends in AI-assisted molecular design and in silico drug discovery, topics that frequently appear in scientific literature and patent applications. The compound's electronic properties and potential for structure-activity relationship (SAR) studies make it particularly interesting for researchers working on computer-aided drug design.

Quality control and analytical methods for CAS 27412-71-1 have evolved significantly, with modern techniques like HPLC, LC-MS, and NMR spectroscopy ensuring precise characterization. This meets the industry's growing emphasis on quality assurance and regulatory compliance in chemical manufacturing. Professionals often search for "27412-71-1 analytical methods" and "3H-Pyrazol-3-one purity standards", reflecting these practical concerns.

The environmental profile of 1,2-dihydro-5-phenyl-3H-pyrazol-3-one has become increasingly important in light of green chemistry principles. Recent studies have focused on developing eco-friendly synthesis routes for this compound, addressing concerns about sustainable chemical production. This aligns with global trends toward environmentally benign processes and reduced waste generation in the chemical industry.

In material science applications, 3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl- has shown promise as a precursor for functional polymers and coordination complexes. Its ability to form stable metal complexes has potential applications in catalysis and material engineering, topics that are gaining traction in scientific research. The compound's versatility makes it valuable for developing advanced materials with tailored properties.

Patent analysis reveals growing intellectual property activity surrounding pyrazolone derivatives, particularly in pharmaceutical applications. This underscores the commercial importance of CAS No. 27412-71-1 and related compounds. Industry professionals frequently search for "27412-71-1 patent landscape" and "pyrazolone technology trends", indicating the need for competitive intelligence in this field.

Future research directions for 1,2-dihydro-5-phenyl-3H-pyrazol-3-one may include exploration of its biological targets and structure optimization for enhanced activity. The compound's potential in combinatorial chemistry and high-throughput screening platforms makes it particularly relevant for modern drug discovery approaches. These developments align with current interests in precision medicine and targeted therapies.

From a regulatory standpoint, proper handling and documentation of 3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl- are essential for compliance with global chemical management systems. This includes appropriate safety data sheets and risk assessment protocols, which are critical for responsible chemical management in research and industrial settings.

The global market for pyrazolone derivatives continues to expand, driven by demand from pharmaceutical and specialty chemical sectors. Market analysts predict steady growth for compounds like CAS 27412-71-1, particularly in emerging economies with developing pharmaceutical infrastructure and research capabilities. This economic perspective is important for stakeholders evaluating investment opportunities in fine chemicals.

In conclusion, 3H-Pyrazol-3-one, 1,2-dihydro-5-phenyl- represents an important class of heterocyclic compounds with wide-ranging applications. Its significance in medicinal chemistry, material science, and industrial processes ensures continued research interest and commercial relevance. As scientific understanding of this compound deepens, new applications and optimized synthetic methods are likely to emerge, further enhancing its value across multiple disciplines.